Cas no 62443-20-3 (Benzoic acid, 4-(hexadecyloxy)-, ethyl ester)

• Product Name: Benzoic acid, 4-(hexadecyloxy)-, ethyl ester
• CAS No: 62443-20-3
• MF: C₂₅H₄₂O₃
• MW: 390.599188327789
• CID: 444570
• PubChem ID: 3262626
• Update Time: 2025-10-23

Benzoic acid, 4-(hexadecyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hexadecyloxy)-, ethyl ester
• ethyl 4-hexadecoxybenzoate
• ethyl 4-hexadecyloxybenzoate
• SCHEMBL11126885
• CHEMBL3273794
• 62443-20-3
• ETHYL 4-(HEXADECYLOXY)BENZOATE
• DTXSID50390786
• starbld0024979

• Inchi： 1S/C25H42O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-22-28-24-20-18-23(19-21-24)25(26)27-4-2/h18-21H,3-17,22H2,1-2H3
• InChI Key： SBDHLOUYLJFYNQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 390.31356
• Monoisotopic Mass: 390.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-(hexadecyloxy)-, ethyl ester

Benzoic Acid, 4-(Hexadecyloxy)-, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 4-(hexadecyloxy)-, ethyl ester, also known by its CAS number 62443-20-3, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their unique chemical properties and potential uses in fields such as materials science, pharmacology, and cosmetics. The structure of this compound consists of a benzoic acid moiety with a hexadecyloxy group attached at the para position and an ethyl ester group. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of benzoic acid, 4-(hexadecyloxy)-, ethyl ester typically involves a multi-step process. The starting material is often 4-hydroxybenzoic acid, which undergoes etherification to introduce the hexadecyloxy group. This step is followed by esterification with ethanol to form the ethyl ester. The reaction conditions, such as temperature and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient synthesis routes, reducing production costs and environmental impact.

One of the most notable applications of benzoic acid, 4-(hexadecyloxy)-, ethyl ester is in the formulation of advanced materials. The compound's long hydrocarbon chain (hexadecyl group) contributes to its hydrophobicity and thermal stability. These properties make it an ideal candidate for use in polymer blends and coatings where resistance to environmental factors is critical. For instance, researchers have explored its potential as a compatibilizer in polymer composites, enhancing interfacial adhesion between different polymer phases.

In the field of pharmacology, benzoic acid, 4-(hexadecyloxy)-, ethyl ester has shown promise as a drug delivery vehicle. Its ability to form self-assembled structures in aqueous environments has led to investigations into its use as a nanocarrier for therapeutic agents. Studies have demonstrated that this compound can encapsulate hydrophobic drugs effectively, improving their solubility and bioavailability. Furthermore, its biocompatibility has been validated in preclinical models, suggesting potential applications in targeted drug delivery systems.

The cosmetic industry has also taken notice of this compound due to its emollient properties. The ethyl ester group imparts a smooth texture to formulations while the hexadecyloxy group provides long-lasting hydration. Recent studies have highlighted its effectiveness as a skin conditioning agent in moisturizers and sunscreens. Its ability to penetrate the stratum corneum without causing irritation makes it a valuable ingredient in personal care products.

From an environmental perspective, the biodegradability of benzoic acid, 4-(hexadecyloxy)-, ethyl ester has been assessed under various conditions. Research indicates that it undergoes microbial degradation efficiently under aerobic conditions, minimizing its persistence in natural ecosystems. This characteristic aligns with current trends toward sustainable chemistry and eco-friendly product development.

In summary, benzoic acid, 4-(hexadecyloxy)-, ethyl ester, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research and industrial innovation. Its applications span across multiple domains, from advanced materials to pharmaceuticals and cosmetics. As ongoing studies uncover new functionalities and optimize its production processes, this compound is poised to play an increasingly important role in modern chemistry.